Cas no 59784-53-1 (4-acetyl-1,4-diazepane-1-carboximidamide)

• Product Name: 4-acetyl-1,4-diazepane-1-carboximidamide
• CAS No: 59784-53-1
• MF: C₈H₁₇IN₄O
• MW: 312.151253461838
• MDL: MFCD08741469
• CID: 869265
• PubChem ID: 45790860
• Update Time: 2026-04-29

4-acetyl-1,4-diazepane-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-1,4-diazepane-1-carboximidamide,hydroiodide
• 4-ACETYL-[1,4]-DIAZEPANE-1-CARBOXAMIDINE
• 4-acetyl-1,4-diazaperhydroepinecarboxamidine,iodide
• 4-acetyl-1,4-diazepane-1-carboximidamide

• MDL： MFCD08741469
• SMILES： N=C(N1CCN(C(C)=O)CCC1)N.[H]I

Computed Properties

• Exact Mass: 184.13200

Experimental Properties

• PSA: 73.42000
• LogP: 0.10990

Additional information on 4-acetyl-1,4-diazepane-1-carboximidamide

Introduction to 4-acetyl-1,4-diazepane-1-carboximidamide (CAS No. 59784-53-1) in Modern Chemical and Pharmaceutical Research

4-acetyl-1,4-diazepane-1-carboximidamide, identified by the chemical identifier CAS No. 59784-53-1, represents a significant compound in the realm of pharmaceutical and chemical synthesis. This heterocyclic derivative, featuring a diazepane core with an acetyl and carboximidamide functional group, has garnered attention due to its versatile structural framework and potential biological activities. The compound's unique chemical architecture positions it as a valuable intermediate in the development of novel therapeutic agents, particularly in the context of medicinal chemistry and drug discovery.

The molecular structure of 4-acetyl-1,4-diazepane-1-carboximidamide encompasses a seven-membered diazepane ring, which is a well-known scaffold in pharmacology for its ability to modulate various biological pathways. The presence of an acetyl group at the 4-position and a carboximidamide moiety at the 1-position introduces specific reactivity and interaction capabilities, making it a promising candidate for further derivatization and functionalization. Such modifications can be tailored to enhance binding affinity, metabolic stability, and overall pharmacokinetic properties, thereby facilitating the design of next-generation drugs.

In recent years, there has been growing interest in exploring the pharmacological potential of diazepane derivatives. The inherent flexibility of the diazepane ring allows for optimal positioning of substituents, which can be exploited to target specific enzymes or receptors involved in disease mechanisms. For instance, studies have suggested that modifications at the 4-position of the diazepane ring can influence binding interactions with certain protein targets, making 4-acetyl-1,4-diazepane-1-carboximidamide a compelling starting point for designing inhibitors or agonists.

One of the most intriguing aspects of 4-acetyl-1,4-diazepane-1-carboximidamide is its potential role in addressing neurological and inflammatory disorders. The diazepane core is closely related to benzodiazepines, which are well-documented for their anxiolytic and sedative effects. However, unlike classical benzodiazepines, 4-acetyl-1,4-diazepane-1-carboximidamide may exhibit altered pharmacological profiles due to the presence of additional functional groups. This could lead to compounds with improved selectivity and reduced side effects associated with traditional benzodiazepines.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for identifying promising drug candidates. The structural features of 4-acetyl-1,4-diazepane-1-carboximidamide make it an ideal candidate for these computational approaches. By leveraging high-throughput virtual screening techniques, researchers can rapidly assess its binding affinity to various biological targets, thereby accelerating the drug discovery process. This integration of computational methods with experimental validation has significantly enhanced the efficiency of developing novel therapeutic agents.

The synthesis of 4-acetyl-1,4-diazepane-1-carboximidamide (CAS No. 59784-53-1) involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the formation of the diazepane ring through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the acetyl and carboximidamide groups through established synthetic protocols such as acetylation and imidazolidinone formation. These synthetic routes underscore the compound's accessibility for further chemical manipulation, allowing researchers to explore diverse structural analogs.

In addition to its pharmaceutical applications, 4-acetyl-1,4-diazepane-1-carboximidamide has shown promise in material science research. Its unique structural features make it a candidate for developing novel polymers or coordination complexes with potential applications in catalysis and material engineering. The ability to incorporate this compound into advanced materials could lead to innovative solutions in areas such as drug delivery systems and smart materials.

The future direction of research on 4-acetyl-1,4-diazepane-1-carboximidamide is likely to focus on expanding its biological profile through structure-activity relationship (SAR) studies. By systematically modifying various substituents on the diazepane ring and evaluating their impact on biological activity, researchers can gain deeper insights into the compound's mechanism of action. This information will be crucial for optimizing its therapeutic potential and developing safer, more effective drugs.

Furthermore, advancements in green chemistry principles may influence how CAS No. 59784-53-1 is synthesized and utilized in future research. The development of sustainable synthetic routes that minimize waste and energy consumption will be essential for ensuring the long-term viability of this compound in pharmaceutical applications. Collaborative efforts between academia and industry are likely to drive innovation in this area.

In conclusion,4-acetyl-1,4-diazepane-1-carboximidamide represents a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting neurological disorders and other diseases. As research continues to uncover new applications and synthetic methodologies,CAS No 59784–53–1 will undoubtedly remain at forefrontof scientific exploration.